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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766 Get Quote

Essential Safety and Handling Guide for 2-
Aminocyclohexanol
This guide provides critical safety and logistical information for the handling and disposal of 2-
Aminocyclohexanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and mitigate potential

hazards.

Chemical Identifier:

Name: 2-Aminocyclohexanol

CAS Number: 6850-38-0 (mixture of cis- and trans-isomers)

Hazard Summary: 2-Aminocyclohexanol is classified as a corrosive substance that can cause

severe skin burns and serious eye damage.[1][2] It may also cause respiratory irritation.[3][4][5]

[6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 2-
Aminocyclohexanol to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3021766?utm_src=pdf-interest
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-aminocyclohexanol.pdf
https://www.tcichemicals.com/BE/en/sds/A1258_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10636602&countryCode=GB&language=en
https://www.lookchem.com/msds/10083/74111-21-0_Cyclohexanol,%202-amino-,(1S,2S)-.html
https://www.fishersci.com/store/msds?partNumber=AC265850050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22324~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:19:02~~trans-2-Aminocyclohexanol%20hydrochloride~~
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield
Must conform to EN 166 (EU)

or NIOSH (US) standards.[4][7]

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended.[8] Gloves must

be inspected prior to use and

changed frequently, especially

after direct contact.

Body Protection Protective Clothing

A disposable gown or a clean

lab coat should be worn.[8] For

larger quantities or situations

with a higher risk of splashing,

a polyethylene-coated

polypropylene gown is

recommended.[8]

Respiratory Protection Respirator

Not typically required for small-

scale laboratory use with

adequate ventilation.[3]

However, if dust or aerosols

are generated or if working in a

poorly ventilated area, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[9]

Operational Plan: Step-by-Step Handling Procedure
Adherence to this operational plan is crucial for the safe handling of 2-Aminocyclohexanol.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[10]

Work in a well-ventilated area, preferably within a chemical fume hood.[9]
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Assemble all necessary equipment and reagents before starting the experiment.

Don the appropriate PPE as specified in the table above.

2. Handling:

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not breathe in dust, fumes, or vapors.[1][2]

When weighing or transferring the solid, do so carefully to minimize dust generation.

If working with a solution, be mindful of potential splashes.

3. In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin with

plenty of water for at least 15 minutes.[3][10] Seek medical attention.[3]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including

under the eyelids.[3][10] Remove contact lenses if present and easy to do so. Continue

rinsing for at least 15 minutes and seek immediate medical attention.[2][3][10]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If

breathing is difficult, give oxygen. If not breathing, give artificial respiration.[4][7] Seek

immediate medical attention.[2]

Ingestion: Rinse the mouth with water.[2][7] Do NOT induce vomiting.[2] Never give anything

by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[2]

4. Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[2][3][4]

Store locked up.[1][2]
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Store away from incompatible materials such as strong oxidizing agents.[11]

Disposal Plan
Proper disposal of 2-Aminocyclohexanol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Waste containing 2-Aminocyclohexanol is classified as hazardous

waste.[3]

Disposal of Unused Product: Dispose of unused 2-Aminocyclohexanol through a licensed

waste disposal company.[2] Do not empty into drains.[4][11]

Contaminated Materials: Any materials that have come into contact with 2-
Aminocyclohexanol, such as gloves, paper towels, and empty containers, should be

treated as hazardous waste.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container should then be disposed of

through a hazardous or special waste collection point.[3]

Workflow for Safe Handling of 2-Aminocyclohexanol
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1. Preparation
- Verify emergency equipment

- Work in fume hood
- Don appropriate PPE

2. Handling
- Avoid contact and inhalation

- Minimize dust/aerosols

Proceed with caution

3. Experimental Use
8. Storage

- Cool, dry, ventilated area
- Tightly closed container

If not all material is used

Spill or Exposure Occurs

5. Decontamination
- Clean work area

- Wipe down equipment

Experiment complete

4. First Aid & Emergency Response
- Skin/Eye wash

- Move to fresh air
- Seek medical attention

Aftermath

6. Waste Collection
- Segregate hazardous waste

- Collect rinsate

7. Disposal
- Use licensed waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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